Cas no 63071-13-6 (4-chloropyridine-2-carbaldehyde)

• Product Name: 4-chloropyridine-2-carbaldehyde
• CAS No: 63071-13-6
• MF: C₆H₄ClNO
• MW: 141.555060386658
• MDL: MFCD07437896
• CID: 501016
• PubChem ID: 2763166
• Update Time: 2025-11-07

4-chloropyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloropicolinaldehyde
• 2-Pyridinecarboxaldehyde,4-chloro-
• 4-Chloro-2-pyridinecarbaldehyde
• 4-Chloro-2-pyridinecarboxaldehyde
• 4-chloropyridine-2-carbaldehyde
• 4-Chloropyridine-2-carboxaldehyde
• CS-D1623
• EN300-106426
• Z1198173296
• NZLNQSUMFSPISS-UHFFFAOYSA-N
• 10.14272/NZLNQSUMFSPISS-UHFFFAOYSA-N.1
• 4-Chloro-2-pyridyl formaldehyde
• doi:10.14272/NZLNQSUMFSPISS-UHFFFAOYSA-N.1
• SCHEMBL613748
• SY024151
• 4-chloro-pyridine-2-carboxaldehyde
• DTXSID20376779
• FT-0647224
• 4-CHLORO-2-FORMYLPYRIDINE
• PB32513
• AC-33330
• 4-chloropicolinaldehyde, AldrichCPR
• MFCD07437896
• 63071-13-6
• AKOS005073778
• AM20070229
• J-515189
• NB-5000
• 2-Pyridinecarboxaldehyde, 4-chloro-
• A834199
• 4-Chloro-picolinaldehyde; 4-Chloro-2-formylpyridine; 4-Chloropicolinaldehyde; 4-Chloropyridine-2-carboxaldehyde
• BBL101823
• STL555620
• DB-010137

• MDL： MFCD07437896
• Inchi： 1S/C6H4ClNO/c7-5-1-2-8-6(3-5)4-9/h1-4H
• InChI Key： NZLNQSUMFSPISS-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=O)C=1

Computed Properties

• Exact Mass: 140.99800
• Monoisotopic Mass: 140.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.332
• Melting Point: 35-38 ºC
• Boiling Point: 206 ºC
• Flash Point: 79 ºC
• Refractive Index: 1.592
• PSA: 29.96000
• LogP: 1.54750

4-chloropyridine-2-carbaldehyde Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 4-chloropyridine-2-carbaldehyde

Comprehensive Overview of 4-Chloropyridine-2-carbaldehyde (CAS No. 63071-13-6): Properties, Applications, and Industry Insights

4-Chloropyridine-2-carbaldehyde (CAS No. 63071-13-6) is a versatile organic compound widely used in pharmaceutical, agrochemical, and material science research. This halogenated pyridine derivative, characterized by its aldehyde functional group and chlorine substitution, serves as a critical building block in synthetic chemistry. Its molecular formula C₆H₄ClNO and molar mass of 141.55 g/mol make it a valuable intermediate for constructing complex heterocyclic frameworks.

The compound's reactivity profile attracts significant attention from researchers exploring cross-coupling reactions, nucleophilic substitutions, and condensation reactions. Recent publications highlight its utility in developing antimicrobial agents and catalysts for organic transformations, aligning with growing interest in green chemistry solutions and sustainable synthesis methods. The electron-withdrawing nature of both the chlorine and aldehyde groups creates unique electronic properties that facilitate diverse chemical modifications.

From a commercial perspective, 4-Chloropyridine-2-carbaldehyde manufacturers emphasize its role in producing high-value specialty chemicals. The global market shows steady growth, driven by demand from pharmaceutical intermediates and crop protection chemicals. Analytical techniques like HPLC purity testing and GC-MS characterization ensure quality control for this compound, addressing industry concerns about batch-to-batch consistency and impurity profiling.

Storage and handling recommendations for CAS No. 63071-13-6 typically suggest protection from moisture-sensitive degradation and light-induced decomposition. Researchers frequently search for optimal solvent compatibility data, with dimethyl sulfoxide (DMSO) and dichloromethane being common choices for experimental work. The compound's melting point range (typically 80-85°C) and spectroscopic properties (including distinctive IR carbonyl stretches around 1700 cm^-1) serve as important identification markers.

Emerging applications in coordination chemistry demonstrate the compound's utility as a ligand precursor for transition metal complexes. This aligns with current trends in catalyst design and materials science innovation. Patent literature reveals growing interest in using 4-Chloropyridine-2-carbaldehyde derivatives for electronic materials and organic semiconductors, particularly in OLED technology development.

Environmental and safety considerations for this compound focus on proper waste disposal methods and laboratory handling protocols. While not classified as hazardous under standard regulations, appropriate personal protective equipment (PPE) including gloves and eye protection is recommended during handling. The scientific community continues to investigate biodegradation pathways for such heterocyclic compounds as part of environmental impact assessments.

Synthetic methodologies for producing 4-Chloropyridine-2-carbaldehyde often involve Vilsmeier-Haack reactions on appropriate pyridine precursors or selective oxidation of corresponding alcohols. Process chemists emphasize the importance of controlling reaction selectivity to minimize byproducts, reflecting industry-wide emphasis on atom economy and process efficiency.

The compound's structure-activity relationships make it particularly valuable in medicinal chemistry research. Recent studies explore its incorporation into kinase inhibitor scaffolds and antiviral drug candidates, addressing global health challenges. These applications leverage the hydrogen-bonding capacity of the aldehyde group and the steric effects introduced by the chlorine substituent.

Quality specifications for commercial 4-Chloropyridine-2-carbaldehyde typically require ≥98% purity, with strict limits on heavy metal content and residual solvents. Analytical certificates often include 1H NMR verification and chromatographic purity data, responding to the pharmaceutical industry's stringent quality assurance requirements. These standards support the compound's use in GMP-compliant synthesis applications.

Future research directions may explore the compound's potential in click chemistry applications and as a precursor for bioorthogonal reactions. The growing field of photopharmacology might also benefit from derivatives of this versatile building block, particularly in designing light-activated therapeutic agents. Such developments would further cement the importance of chloropyridine derivatives in modern chemical research and industrial applications.